Cas no 6798-71-6 (Quinoxaline,1,4-bis(dichloroacetyl)-1,2,3,4-tetrahydro- (7CI,8CI,9CI))
6798-71-6 structure
Product Name:Quinoxaline,1,4-bis(dichloroacetyl)-1,2,3,4-tetrahydro- (7CI,8CI,9CI)
CAS No:6798-71-6
MF:C12H10Cl4N2O2
MW:356.031999111176
CID:521882
PubChem ID:258558
Update Time:2025-04-19
Quinoxaline,1,4-bis(dichloroacetyl)-1,2,3,4-tetrahydro- (7CI,8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Quinoxaline,1,4-bis(dichloroacetyl)-1,2,3,4-tetrahydro- (7CI,8CI,9CI)
- 2,2-dichloro-1-[4-(2,2-dichloroacetyl)-2,3-dihydroquinoxalin-1-yl]ethanone
- DTXSID80293170
- 6798-71-6
- 1,1'-(2,3-dihydroquinoxaline-1,4-diyl)bis(2,2-dichloroethanone)
- NSC87612
- NSC-87612
-
- Inchi: 1S/C12H10Cl4N2O2/c13-9(14)11(19)17-5-6-18(12(20)10(15)16)8-4-2-1-3-7(8)17/h1-4,9-10H,5-6H2
- InChI Key: VWCLKJUFZYYLSW-UHFFFAOYSA-N
- SMILES: ClC(C(N1C2C=CC=CC=2N(C(C(Cl)Cl)=O)CC1)=O)Cl
Computed Properties
- Exact Mass: 353.9499
- Monoisotopic Mass: 353.949638g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 40.6Ų
Experimental Properties
- PSA: 40.62
Quinoxaline,1,4-bis(dichloroacetyl)-1,2,3,4-tetrahydro- (7CI,8CI,9CI) Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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